Cas no 2171953-38-9 (3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid
• CAS No: 2171953-38-9
• MF: C₁₆H₁₆BrNO₄S
• MW: 398.271542549133
• CID: 5934675
• PubChem ID: 165961762
• Update Time: 2025-05-20

3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid
• 2171953-38-9
• EN300-1284396

• Inchi： 1S/C16H16BrNO4S/c1-10-7-12(17)15(23-10)13(8-14(19)20)18-16(21)22-9-11-5-3-2-4-6-11/h2-7,13H,8-9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： ADTFWSAQZOZYHJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 396.99834g/mol
• Monoisotopic Mass: 396.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid

Introduction to 3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-methylthiophen-2-yl)propanoic Acid (CAS No. 2171953-38-9)

3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid, identified by its CAS number 2171953-38-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a propanoic acid backbone modified with functional groups that enhance its pharmacological potential. The presence of a (benzyloxy)carbonylamino moiety and a 3-bromo-5-methylthiophen-2-yl substituent makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural composition of 3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid is meticulously designed to interact with biological targets in a highly specific manner. The benzyloxycarbonyl group, often abbreviated as Boc, is a protective group commonly used in peptide synthesis and drug development. Its role in this compound is to safeguard the amino group during synthetic processes while maintaining the overall stability of the molecule. This protective feature is particularly valuable in multi-step synthetic routes where selective functionalization is required.

The thiophene ring, a heterocyclic aromatic structure, is another critical component of this compound. Thiophenes and their derivatives have been extensively studied for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The specific substitution pattern on the thiophene ring, featuring a bromine atom at the 3-position and a methyl group at the 5-position, further enhances the compound's potential pharmacological effects. These substitutions can influence electronic properties and metabolic stability, making them crucial factors in drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from thiophene-based scaffolds. Researchers have been exploring various modifications to optimize biological activity and improve pharmacokinetic profiles. The compound 3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid represents an innovative approach in this area, combining structural features that are known to enhance binding affinity and reduce toxicity.

The synthesis of this compound involves several key steps that highlight the expertise required in organic chemistry. The introduction of the benzyloxycarbonyl group necessitates careful control over reaction conditions to ensure high yield and purity. Similarly, the functionalization of the thiophene ring requires precise regioselective transformations to achieve the desired substitution pattern. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it feasible to produce complex molecules like this one on a larger scale.

One of the most exciting aspects of 3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid is its potential as a lead compound for drug discovery. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its structural features could make it effective against targets related to neurological disorders, cancer, or inflammatory conditions. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The use of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising candidates like this one. By leveraging these technologies, researchers can rapidly assess the binding affinity and selectivity of various compounds against biological targets. This approach allows for the efficient screening of large libraries of molecules, enabling scientists to pinpoint those with the greatest potential for further development.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid (CAS No. 2171953-38-9) is a structurally complex and functionally intriguing compound with significant promise in pharmaceutical research. Its unique combination of protective groups and bioactive moieties makes it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.